Cas no 65610-10-8 (Diethyl 3-fluorophthalate)

• Product Name: Diethyl 3-fluorophthalate
• CAS No: 65610-10-8
• MF: C₁₂H₁₃FO₄
• MW: 240.227627515793
• CID: 1089159
• PubChem ID: 23502455
• Update Time: 2025-06-08

Diethyl 3-fluorophthalate Chemical and Physical Properties

Names and Identifiers

• Diethyl 3-fluorophthalate
• 1,2-BENZENEDICARBOXYLIC ACID,3-FLUORO-,1,2-DIETHYL ESTER
• diethyl 3-fluorobenzene-1,2-dicarboxylate
• 1,2-Benzenedicarboxylic acid, 3-fluoro-, diethyl ester
• F72774
• Diethyl3-fluorophthalate
• SCHEMBL4625647
• DTXSID30634554
• 65610-10-8
• 1,2-BENZENEDICARBOXYLIC ACID, 3-FLUORO-, 1,2-DIETHYL ESTER
• 1,2-DIETHYL 3-FLUOROPHTHALATE

• Inchi： 1S/C12H13FO4/c1-3-16-11(14)8-6-5-7-9(13)10(8)12(15)17-4-2/h5-7H,3-4H2,1-2H3
• InChI Key： UYLPXIAVONWVOP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(=O)OCC)=C1C(=O)OCC

Computed Properties

• Exact Mass: 240.07978705g/mol
• Monoisotopic Mass: 240.07978705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6Ų

Additional information on Diethyl 3-fluorophthalate

Comprehensive Overview of Diethyl 3-fluorophthalate (CAS No. 65610-10-8): Properties, Applications, and Industry Trends

Diethyl 3-fluorophthalate (CAS No. 65610-10-8) is a specialized organic compound widely recognized for its role in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This ester derivative of 3-fluorophthalic acid features a unique molecular structure, combining the fluorine substituent's electron-withdrawing properties with the versatility of phthalate esters. Its chemical formula C₁₂H₁₃FO₄ and molecular weight of 240.23 g/mol make it a valuable building block in fine chemical synthesis.

Recent advancements in fluorinated compounds have spurred interest in Diethyl 3-fluorophthalate, particularly due to its applications in drug discovery and material science. Researchers highlight its potential in modulating bioavailability and metabolic stability in active pharmaceutical ingredients (APIs). The compound's lipophilicity and steric effects are frequently discussed in peer-reviewed journals, aligning with the growing demand for high-performance additives in specialty polymers.

From an industrial perspective, 65610-10-8 is gaining traction in green chemistry initiatives. Manufacturers are optimizing synthetic routes to reduce energy consumption, responding to global trends like the EPA's Safer Choice Program and REACH regulations. Analytical techniques such as HPLC purity testing and GC-MS characterization ensure compliance with stringent quality standards, addressing frequent search queries about "how to verify Diethyl 3-fluorophthalate purity" in academic forums.

The compound's thermal stability (typically stable below 200°C) makes it suitable for high-temperature applications, a feature often explored in patent literature. Its solubility profile in common organic solvents like ethanol and dichloromethane facilitates diverse reaction conditions, while the fluorine atom's strategic positioning enables selective functionalization—a hot topic in medicinal chemistry discussions.

Emerging studies investigate Diethyl 3-fluorophthalate's potential in electronic materials, particularly as a precursor for organic semiconductors. This aligns with booming interest in flexible electronics and OLED technologies, where fluorinated aromatic compounds contribute to charge transport efficiency. Such applications dominate recent queries in scientific databases and patent filings worldwide.

Environmental considerations are shaping the compound's future development. While phthalate derivatives face scrutiny, the introduction of fluorine in 65610-10-8 offers improved degradation profiles compared to traditional plasticizers. Lifecycle assessment (LCA) studies now feature prominently in supplier documentation, responding to industry demands for sustainable chemical alternatives.

In analytical applications, Diethyl 3-fluorophthalate serves as a reference standard in mass spectrometry due to its distinctive fragmentation pattern. Laboratories frequently search for "CAS 65610-10-8 spectral data," underscoring its diagnostic value in forensic chemistry and environmental analysis workflows.

The global market for fluorinated fine chemicals is projected to grow at 5.8% CAGR (2023-2030), with Diethyl 3-fluorophthalate positioned as a niche but critical component. Strategic partnerships between custom synthesis providers and pharmaceutical innovators are accelerating its adoption, particularly in targeted drug delivery systems and bioconjugation techniques.